6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-7-hydroxy-3-(1-methylbenzimidazol-2-yl)-8-(piperidin-1-ylmethyl)chromen-4-one
• InChI: InChI=1S/C25H27N3O3/c1-3-16-13-17-23(30)19(25-26-20-9-5-6-10-21(20)27(25)2)15-31-24(17)18(22(16)29)14-28-11-7-4-8-12-28/h5-6,9-10,13,15,29H,3-4,7-8,11-12,14H2,1-2H3
• InChI Key: UJTCQZSPPOXRBL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=C1O)CN3CCCCC3)OC=C(C2=O)C4=NC5=CC=CC=C5N4C
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystallography

Studies on compounds with complex structures, such as dabigatran etexilate tetrahydrate, demonstrate the importance of understanding molecular configurations and intermolecular interactions in developing pharmaceuticals. These findings are crucial for predicting the behavior of similar compounds under various conditions (Liu et al., 2012).

Synthesis and Antimicrobial Activity

The synthesis of novel compounds and their antimicrobial properties, as seen in thiazolo[3, 2]pyridines containing pyrazolyl moiety, highlights the continuous search for new antimicrobial agents. This research suggests that modifications to the molecular structure can yield compounds with significant biological activity (El-Emary et al., 2005).

Neuropharmacological Applications

Research into compounds like modified coumarins for their neuropharmacological effects indicates a potential for discovering new treatments for neurological disorders. These studies emphasize the role of chemical modifications in enhancing biological activity and therapeutic potential (Garazd et al., 2002).

Antineoplastic and Antifilarial Agents

The development of new antineoplastic and antifilarial agents from benzimidazole derivatives showcases the compound's potential in treating cancer and parasitic infections. This area of research is vital for expanding the arsenal against difficult-to-treat conditions (Ram et al., 1992).

Molecular Docking and Anti-cancer Activity

Investigations into benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors through molecular docking studies illuminate the process of identifying compounds with anti-cancer properties. Such research is crucial for designing drugs with targeted action against cancer cells (Karayel, 2021).